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Compound of Interest

Compound Name: 2-Phenylhex-2-enal

Cat. No.: B15177343 Get Quote

An In-depth Technical Guide on the Physicochemical Characteristics of 2-Phenylhex-2-enal

Introduction
2-Phenylhex-2-enal, also known by synonyms such as Cocal, cocoa hexenal, and 5-Methyl-2-

phenyl-2-hexenal, is an alpha,beta-unsaturated aldehyde.[1][2] It is a colorless to slightly yellow

liquid recognized for its characteristic cocoa-like aroma.[1][2] This compound is utilized as a

flavoring and fragrance agent.[1][3] This guide provides a comprehensive overview of its

physicochemical properties, the experimental methods for their determination, and logical

workflows for its characterization.

Physicochemical Properties
The quantitative physicochemical data for 2-Phenylhex-2-enal are summarized in the table

below.
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Property Value Source

Molecular Formula C₁₃H₁₆O [2]

Molecular Weight 188.26 g/mol [1]

Appearance
Colorless to slightly yellow

liquid
[1][3]

Boiling Point
96-100 °C at 0.7 mmHg 290-

291 °C at 760 mmHg
[3]

Density 0.973 g/mL at 25 °C [4]

Refractive Index n20/D 1.534 [4]

Vapor Density >1 (vs air) [5]

Solubility

Insoluble in water; Soluble in

alcohol, ether, and organic

solvents.[1][2][5]

[1][2][5]

Flash Point 113 °C (closed cup) [4]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of 2-Phenylhex-2-
enal are outlined below.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] A common method for determining the boiling point of a small liquid sample is the

capillary method.[7][8][9][10]

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer
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Small test tube (fusion tube)

Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner)

Stand and clamp

Procedure:

A few milliliters of the liquid sample (2-Phenylhex-2-enal) are placed into the small test tube.

[7][10]

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.[8]

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in the Thiele tube containing a heating liquid (e.g.,

paraffin oil), ensuring the heat source is applied to the side arm.[8][9]

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.[8]

The heat source is then removed, and the bath is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[8][10]

Determination of Density
Density is the mass per unit volume of a substance.[11][12] For a liquid like 2-Phenylhex-2-
enal, this can be determined by measuring the mass of a known volume.[11]
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Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Thermometer

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an

analytical balance.[13]

A specific volume of 2-Phenylhex-2-enal is added to the pycnometer or graduated cylinder.

The volume should be recorded precisely.[11][13]

The combined mass of the container and the liquid is then measured.[13]

The temperature of the liquid is recorded as density is temperature-dependent.[11][12]

The density is calculated by subtracting the mass of the empty container from the combined

mass to get the mass of the liquid, and then dividing the mass of the liquid by its volume.[12]

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

[14]

Apparatus:

Test tubes

Vortex mixer or shaker

Spatula

Graduated pipettes

Procedure:
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A small, measured amount of the solute (2-Phenylhex-2-enal, e.g., 0.05 mL) is placed in a

test tube.[15]

A small volume of the solvent (e.g., 0.75 mL of water or an organic solvent) is added in

portions.[15]

After each addition, the test tube is vigorously shaken.[15]

The substance is observed to see if it dissolves completely.

The process is repeated with different solvents (e.g., water, ethanol, ether) to classify the

compound's solubility. For quantitative solubility, a saturated solution is prepared at a

constant temperature, and the concentration of the dissolved solute is determined

analytically.[16]

Spectroscopic Analysis
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.[17][18]

Procedure (Attenuated Total Reflectance - ATR):

A small amount of the liquid sample (2-Phenylhex-2-enal) is placed directly onto the ATR

crystal.

The spectrum is recorded by the instrument.

The resulting spectrum is a plot of absorbance or transmittance versus wavenumber (cm⁻¹).

Characteristic absorption bands are then identified to confirm the presence of functional

groups, such as the C=O stretch of the aldehyde and the C=C stretch of the alkene and

aromatic ring.[19]

NMR spectroscopy provides detailed information about the structure of a molecule by

observing the magnetic properties of atomic nuclei.[20]

Procedure:
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A small amount of the sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃).

The solution is transferred to an NMR tube.

The NMR tube is placed in the spectrometer.

¹H and ¹³C NMR spectra are acquired.

The chemical shifts, integration (for ¹H), and coupling patterns are analyzed to elucidate the

molecular structure.[21]

GC-MS is a powerful analytical technique that combines the separation capabilities of gas

chromatography with the detection capabilities of mass spectrometry to identify different

substances within a sample.[22][23]

Procedure:

A small volume of the sample (e.g., 1 µL), typically dissolved in a volatile solvent, is injected

into the GC.[22][24]

The sample is vaporized and carried by an inert gas through a capillary column, where

components are separated based on their boiling points and interactions with the stationary

phase.[25]

As each component elutes from the column, it enters the mass spectrometer.

In the MS, the molecules are ionized (e.g., by electron ionization), and the resulting ions are

separated based on their mass-to-charge ratio.[26]

A mass spectrum is produced for each separated component, which provides information

about its molecular weight and fragmentation pattern, aiding in its identification.[26]

Signaling Pathways and Logical Relationships
Information regarding specific biological signaling pathways involving 2-Phenylhex-2-enal is
not extensively documented in the reviewed literature. Its primary application is in the food and

fragrance industry. The following diagrams illustrate the logical workflow for the

physicochemical characterization of a compound like 2-Phenylhex-2-enal.
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Physicochemical Characterization Workflow

Sample Acquisition
(2-Phenylhex-2-enal)

Physical Properties Determination Spectroscopic Analysis
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Caption: Workflow for the physicochemical characterization of an organic compound.
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GC-MS Experimental Workflow

Sample Preparation
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Caption: Step-by-step experimental workflow for Gas Chromatography-Mass Spectrometry

(GC-MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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